3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride
CAS No.: 1220027-56-4
Cat. No.: VC3399377
Molecular Formula: C10H12BrCl2NO
Molecular Weight: 313.01 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1220027-56-4 |
|---|---|
| Molecular Formula | C10H12BrCl2NO |
| Molecular Weight | 313.01 g/mol |
| IUPAC Name | 3-(4-bromo-2-chlorophenoxy)pyrrolidine;hydrochloride |
| Standard InChI | InChI=1S/C10H11BrClNO.ClH/c11-7-1-2-10(9(12)5-7)14-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6H2;1H |
| Standard InChI Key | JGQJMKPKCMTDNA-UHFFFAOYSA-N |
| SMILES | C1CNCC1OC2=C(C=C(C=C2)Br)Cl.Cl |
| Canonical SMILES | C1CNCC1OC2=C(C=C(C=C2)Br)Cl.Cl |
Introduction
3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride is a chemical compound with a molecular formula of C10H12BrCl2NO and a molecular weight of approximately 313.01 g/mol . It is a derivative of pyrrolidine, a five-membered ring amine, and is modified with a phenoxy group that contains bromine and chlorine atoms. This compound is typically used in research settings and is not approved for human consumption .
Synthesis and Availability
The synthesis of 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride typically involves the reaction of 3-(4-bromo-2-chlorophenoxy)pyrrolidine with hydrochloric acid to form the hydrochloride salt. This compound is available from various chemical suppliers in different quantities, such as 1g, 5g, 25g, and 100g, with purity levels of at least 95% .
Research Applications
While specific research applications for 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride are not widely documented, compounds with similar structures are often used in pharmaceutical research for their potential biological activities. For instance, pyrrolidine derivatives are explored for their roles in neurotransmitter systems and as potential therapeutic agents .
Safety and Handling
Given its chemical nature, handling 3-(4-Bromo-2-chlorophenoxy)pyrrolidine hydrochloride requires caution. It is classified as a research chemical and should be stored in appropriate conditions to prevent degradation. Safety data sheets (SDS) should be consulted for detailed handling instructions.
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